7-(4-benzyl-1-piperazinyl)-2-ethyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(4-benzylpiperazin-1-yl)-2-ethyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C26H29N5/c1-3-23-25(22-12-8-5-9-13-22)26-27-20(2)18-24(31(26)28-23)30-16-14-29(15-17-30)19-21-10-6-4-7-11-21/h4-13,18H,3,14-17,19H2,1-2H3
• InChI Key: CHPFLQYQPPHPGH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=CC(=NC2=C1C3=CC=CC=C3)C)N4CCN(CC4)CC5=CC=CC=C5
• Molecular Formula: C26H29N5
• Molecular Weight: 411.5 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives, including compounds structurally related to "7-(4-benzyl-1-piperazinyl)-2-ethyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidine," often involves multi-step chemical reactions. These synthetic pathways are designed to introduce specific substituents that confer desired biological activities or chemical properties. The synthesis might involve cyclocondensation reactions, nucleophilic substitutions, and modifications at different positions of the pyrazolo[1,5-a]pyrimidine core to achieve high selectivity and affinity for target receptors or enzymes (Squarcialupi et al., 2017).

Molecular Structure Analysis

Molecular structure determinations, often employing X-ray crystallography and computational modeling, reveal how specific substitutions on the pyrazolo[1,5-a]pyrimidine scaffold affect molecular conformation and intermolecular interactions. These studies help to understand the compound's binding affinity and selectivity towards biological targets. For instance, structural characterization of analogs has highlighted the importance of specific moieties for engaging in hydrogen bonding and π-π stacking interactions, which are critical for activity (Karczmarzyk & Malinka, 2008).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidine derivatives undergo various chemical reactions that modify their chemical structure, leading to changes in their biological activity and physicochemical properties. These modifications can include N-alkylation, introduction of different functional groups, and cyclization reactions, which are instrumental in fine-tuning the compounds' properties for specific applications (Drev et al., 2014).

Physical Properties Analysis

The physical properties of these compounds, including solubility, melting points, and stability, are crucial for their application in research and potential therapeutic use. These properties are influenced by the molecular structure and substituents present on the pyrazolo[1,5-a]pyrimidine core. Detailed physical properties analysis aids in understanding the compound's behavior in biological systems and its suitability for further development (Portilla et al., 2006).

Chemical Properties Analysis

Chemical properties such as reactivity, pKa, and the presence of functional groups determine the compound's interactions with biological targets, its pharmacological profile, and its metabolism. These properties are essential for the design and optimization of new compounds with improved efficacy and reduced toxicity. The chemical properties are tailored through synthetic chemistry approaches to meet specific pharmacological targets (Betti et al., 1998).

Future Directions

The creation of pharmacologically sound benzimidazole derivatives is an important task that requires complex synthetic approaches. The future directions in this field could involve the design, synthesis, and production of more potent and effective therapeutic agents to treat human diseases.

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives, which this compound is a part of, have been associated with a wide range of biological activities, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial effects .

Mode of Action

Pyrimidine derivatives are known to interact with various biological targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the exact structure of the compound and the biological target it interacts with.

Biochemical Pathways

Given the broad range of biological activities associated with pyrimidine derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Given the broad range of biological activities associated with pyrimidine derivatives, it can be inferred that the compound could potentially have various effects at the molecular and cellular level .